Cas no 2229439-08-9 (2-2-(1H-pyrazol-1-yl)phenylpropanal)

• Product Name: 2-2-(1H-pyrazol-1-yl)phenylpropanal
• CAS No: 2229439-08-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6031175
• PubChem ID: 165779313
• Update Time: 2025-06-12

2-2-(1H-pyrazol-1-yl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-2-(1H-pyrazol-1-yl)phenylpropanal
• 2229439-08-9
• 2-[2-(1H-pyrazol-1-yl)phenyl]propanal
• EN300-1767850

• Inchi： 1S/C12H12N2O/c1-10(9-15)11-5-2-3-6-12(11)14-8-4-7-13-14/h2-10H,1H3
• InChI Key： YKXGLVAJABHVQI-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-2-(1H-pyrazol-1-yl)phenylpropanal

Introduction to 2-2-(1H-pyrazol-1-yl)phenylpropanal (CAS No. 2229439-08-9)

2-2-(1H-pyrazol-1-yl)phenylpropanal, also known by its CAS number 2229439-08-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and an aldehyde functional group, making it a versatile molecule with potential applications in drug discovery and development.

The molecular formula of 2-2-(1H-pyrazol-1-yl)phenylpropanal is C₁₃H₁₃N₃O, and its molecular weight is approximately 231.26 g/mol. The compound's structure consists of a phenyl ring substituted with a propanal group and a pyrazole ring, which are both critical for its chemical and biological properties. The presence of the aldehyde group imparts reactivity, while the pyrazole ring contributes to the compound's stability and potential biological activity.

In recent years, 2-2-(1H-pyrazol-1-yl)phenylpropanal has been the subject of numerous studies due to its potential as a lead compound in the development of novel therapeutic agents. Research has shown that compounds containing pyrazole rings often exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor properties. The aldehyde functional group, on the other hand, can participate in various chemical reactions, making it a valuable scaffold for the synthesis of more complex molecules.

One of the key areas of interest for 2-2-(1H-pyrazol-1-yl)phenylpropanal is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have explored its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the inflammatory response. Inhibition of these enzymes can lead to reduced inflammation and pain, making 2-2-(1H-pyrazol-1-yl)phenylpropanal a promising candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-2-(1H-pyrazol-1-yl)phenylpropanal has also shown potential in cancer research. Pyrazole-containing compounds have been found to exhibit antitumor activity by targeting various signaling pathways involved in cell proliferation and apoptosis. Specifically, some studies have demonstrated that compounds similar to 2-2-(1H-pyrazol-1-yl)phenylpropanal can inhibit the activity of kinases such as protein kinase C (PKC) and mitogen-activated protein kinases (MAPKs), which are often dysregulated in cancer cells.

The synthesis of 2-2-(1H-pyrazol-1-yl)phenylpropanal typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 1H-pyrazole with an appropriate aldehyde followed by further functionalization steps. The ability to synthesize this compound efficiently is crucial for its practical application in drug discovery and development.

In addition to its therapeutic potential, 2-2-(1H-pyrazol-1-yl)phenylpropanal has also been studied for its use as a building block in organic synthesis. Its unique structure makes it an attractive starting material for the preparation of more complex molecules with diverse biological activities. For example, researchers have used this compound as a scaffold to synthesize derivatives with enhanced potency and selectivity for specific targets.

The safety profile of 2-2-(1H-pyrazol-1-yl)phenylpropanal is another important aspect that has been investigated. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its pharmacokinetic properties and potential side effects in humans.

In conclusion, 2-2-(1H-pyrazol-1-yl)phenylpropanal (CAS No. 2229439-08-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammation and cancer. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.